1-Oxa-7-azaspiro[4.4]nonan-6-one, 9-methylene-7-(phenylmethyl)-2-[(triphenylmethoxy)methyl]-, (2S,5R)-

Specification

• Molecular Formula: C35H33NO3
• Molecular Weight: 515.6 g/mol
• IUPAC Name: (5R)-7-benzyl-9-methylidene-2-(trityloxymethyl)-1-oxa-7-azaspiro[4.4]nonan-6-one
• Standard InChI: InChI=1S/C35H33NO3/c1-27-24-36(25-28-14-6-2-7-15-28)33(37)34(27)23-22-32(39-34)26-38-35(29-16-8-3-9-17-29,30-18-10-4-11-19-30)31-20-12-5-13-21-31/h2-21,32H,1,22-26H2/t32?,34-/m1/s1
• Standard InChI Key: QTWDJWDXVIDLGI-SZFCLFMZSA-N
• Isomeric SMILES: C=C1CN(C(=O)[C@@]12CCC(O2)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)CC6=CC=CC=C6
• Canonical SMILES: C=C1CN(C(=O)C12CCC(O2)COC(C3=CC=CC=C3)(C4=CC=CC=C4)C5=CC=CC=C5)CC6=CC=CC=C6

Introduction

The compound 1-Oxa-7-azaspiro[4.4]nonan-6-one, 9-methylene-7-(phenylmethyl)-2-[(triphenylmethoxy)methyl]-, (2S,5R)- is a complex organic molecule featuring a spirocyclic structure with both nitrogen and oxygen heteroatoms. This compound belongs to the class of azaspiro compounds, which have garnered significant attention in medicinal chemistry due to their potential biological activities.

Structural Overview

The compound's structure includes a spirocyclic arrangement with a nitrogen atom integrated into a bicyclic framework that also contains an oxygen atom. The presence of a phenylmethyl group and a triphenylmethoxy group contributes to its reactivity and potential biological activity. The stereochemistry is specified as (2S,5R), indicating specific configurations at these chiral centers.

Synthesis Pathways

The synthesis of such complex spirocyclic compounds typically involves multi-step reactions, including cyclization processes. Precursors may include oxime ethers and amines, which undergo transformations to form the desired spirocyclic structure. Industrial applications often utilize continuous flow reactors to optimize production yields and purity.

Biological Activity and Potential Applications

Compounds with similar structures have shown potential in influencing enzyme activity or protein binding, making them candidates for further investigation in pharmacological studies. The specific biological activity of 1-Oxa-7-azaspiro[4.4]nonan-6-one, 9-methylene-7-(phenylmethyl)-2-[(triphenylmethoxy)methyl]-, (2S,5R)- would depend on its interactions with biological targets such as enzymes or receptors.